Cas no 13397-95-0 (9,12-Octadecadienoicacid (9Z,12Z)-, 1,1'-[1-[(phosphonooxy)methyl]-1,2-ethanediyl] ester)

9,12-Octadecadienoicacid (9Z,12Z)-, 1,1'-[1-[(phosphonooxy)methyl]-1,2-ethanediyl] ester structure
13397-95-0 structure
Product Name:9,12-Octadecadienoicacid (9Z,12Z)-, 1,1'-[1-[(phosphonooxy)methyl]-1,2-ethanediyl] ester
CAS No:13397-95-0
MF:C39H69O8P
MW:696.934134244919
CID:195794
PubChem ID:114510
Update Time:2025-04-19

9,12-Octadecadienoicacid (9Z,12Z)-, 1,1'-[1-[(phosphonooxy)methyl]-1,2-ethanediyl] ester Chemical and Physical Properties

Names and Identifiers

    • 9,12-Octadecadienoicacid (9Z,12Z)-, 1,1'-[1-[(phosphonooxy)methyl]-1,2-ethanediyl] ester
    • 1-[(phosphonooxy)methyl]ethane-1,2-diyl bis[(9Z,12Z)-octadeca-9,12-dienoate]
    • 3-(Phosphonooxy)-1,2-propanediyl (9Z,12Z,9'Z,12'Z)bis(-9,12-octad ecadienoate)
    • 1-((Phosphonooxy)methyl)ethane-1,2-diyl bis((9Z,12Z)-octadeca-9,12-dienoate)
    • 3-(phosphonooxy)propane-1,2-diyl (9Z,12Z,9'Z,12'Z)bis-octadeca-9,12-dienoate
    • Linolein, 1,2-di-, dihydrogen phosphate
    • Bis[(9Z,12Z)-9,12-octadecadienoic acid]3-(phosphonooxy)-1,2-propanediyl ester
    • 13397-95-0
    • [2-[(9E,12E)-Octadeca-9,12-dienoyl]oxy-3-phosphonooxypropyl] (9E,12E)-octadeca-9,12-dienoate
    • (2-octadeca-9,12-dienoyloxy-3-phosphonooxypropyl) octadeca-9,12-dienoate
    • Inchi: 1S/C39H69O8P/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-38(40)45-35-37(36-46-48(42,43)44)47-39(41)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h11-14,17-20,37H,3-10,15-16,21-36H2,1-2H3,(H2,42,43,44)
    • InChI Key: OBXRDFNCKFWKNY-UHFFFAOYSA-N
    • SMILES: P(=O)(O)(O)OCC(COC(CCCCCCCC=CCC=CCCCCC)=O)OC(CCCCCCCC=CCC=CCCCCC)=O

Computed Properties

  • Exact Mass: 696.47327
  • Monoisotopic Mass: 696.473006
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 48
  • Rotatable Bond Count: 36
  • Complexity: 921
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 4
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 119
  • XLogP3: 11.9

Experimental Properties

  • Density: 1.025
  • Boiling Point: 742.5°Cat760mmHg
  • Flash Point: 402.8°C
  • Refractive Index: 1.494
  • PSA: 119.36
  • LogP: 11.17770
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